4-[(dibenzylamino)methyl]-3-biphenylol

• IUPAC Name: 2-[(dibenzylamino)methyl]-5-phenylphenol
• InChI: InChI=1S/C27H25NO/c29-27-18-25(24-14-8-3-9-15-24)16-17-26(27)21-28(19-22-10-4-1-5-11-22)20-23-12-6-2-7-13-23/h1-18,29H,19-21H2
• InChI Key: XURWJYFDMYDFJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC3=C(C=C(C=C3)C4=CC=CC=C4)O
• Molecular Formula: C27H25NO
• Molecular Weight: 379.5 g/mol

Description

4-[(dibenzylamino)methyl]-3-biphenylol, also known as DBMP, is a compound that has been extensively studied for its potential applications in scientific research. DBMP is a biphenyl derivative that has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 4-[(dibenzylamino)methyl]-3-biphenylol is not fully understood, but it is believed to act by binding to specific receptors or enzymes in cells. This binding can lead to changes in cellular signaling pathways, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of specific enzymes and receptors, the induction of apoptosis (programmed cell death), and the modulation of cellular signaling pathways. These effects make this compound a valuable tool for researchers studying various biological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(dibenzylamino)methyl]-3-biphenylol in lab experiments is its ability to selectively bind to specific targets, allowing researchers to study specific biological processes with high precision. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-[(dibenzylamino)methyl]-3-biphenylol. One area of interest is the development of new cancer treatments based on the biochemical and physiological effects of this compound. Another area of interest is the use of this compound as a tool for studying the function of specific enzymes and receptors in cells. Additionally, there is potential for the development of new fluorescent probes based on the chemical structure of this compound, which could have a wide range of applications in biological research.

Synthesis Methods

4-[(dibenzylamino)methyl]-3-biphenylol can be synthesized through a multi-step process involving several chemical reactions. The first step involves the conversion of benzyl chloride to dibenzylamine, which is then reacted with benzophenone to produce this compound. This synthesis method has been well-established and is commonly used in research labs.

Scientific Research Applications

4-[(dibenzylamino)methyl]-3-biphenylol has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of specific proteins and as a tool for studying the mechanism of action of various enzymes and receptors. This compound has also been shown to have potential applications in drug discovery and development, particularly in the development of new cancer treatments.